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Compound of Interest

Compound Name: Isradipine-d3

Cat. No.: B602481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling and storage protocols for

Isradipine-d3, a deuterated analog of the dihydropyridine calcium channel blocker, Isradipine.

Given the limited availability of data specific to the deuterated form, this document leverages

information from its non-deuterated counterpart, Isradipine, to establish safe and effective

laboratory practices. Isradipine-d3 is often utilized as an internal standard in pharmacokinetic

studies due to its similar chemical properties and distinct mass.

General Information
Property Value

Chemical Name

4-(4-Benzofurazanyl)-1,4-dihydro-2,6-dimethyl-

3,5-pyridinedicarboxylic Acid Methyl-d3 1-

Methylethyl Ester

Synonyms
Isrodipine-d3, PN-200-110-d3, Clivoten-d3,

DynaCirc-d3, Esradin-d3, Lomir-d3, Prescal-d3

Molecular Formula C₁₉H₁₈D₃N₃O₅

Molecular Weight 374.41 g/mol (approx.)

CAS Number 1189959-59-8[1]
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Storage and Stability
Proper storage is critical to maintain the integrity and stability of Isradipine-d3. The following

guidelines are based on recommendations for Isradipine.

Condition Recommendation Rationale

Temperature
Store at room temperature or

refrigerated.[2]

Stability testing indicates that

the product can be shipped

without cooling measures.[3]

Long-term storage at

controlled room temperature or

under refrigeration is

recommended to ensure

stability.

Light Protect from light.

Isradipine is known to be

photo-unstable.[4] Exposure to

light can lead to degradation.

Air
Store in a tightly sealed

container.

Minimizes exposure to

moisture and atmospheric

contaminants.

Handling and Safety Precautions
Isradipine is classified as toxic if swallowed and may cause damage to organs through

prolonged or repeated exposure.[5] It is also very toxic to aquatic life with long-lasting effects.

[5] Researchers should adhere to the following safety protocols.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2] If dust is generated, use a particle filter.
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Engineering Controls:

Ensure adequate ventilation in areas where Isradipine-d3 is handled.[6]

Avoid the formation of dust.[2]

Hygiene Measures:

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Avoid release to the environment.[5]

Solubility Data
The solubility of Isradipine provides a strong indication of the expected solubility for Isradipine-
d3.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 18.57 50

Ethanol 7.43 20

Data is for Isradipine and is based on a molecular weight of 371.39 g/mol .

Mechanism of Action: L-type Calcium Channel
Blockade
Isradipine, and by extension Isradipine-d3, functions as a potent and selective L-type voltage-

gated calcium channel blocker.[3] It primarily exerts its effects on vascular smooth muscle,

leading to vasodilation and a reduction in blood pressure.[7][8]
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Caption: Mechanism of action of Isradipine-d3 as an L-type calcium channel blocker.

Experimental Protocol: Use of Isradipine-d3 as an
Internal Standard
The following is a representative protocol for the use of Isradipine-d3 as an internal standard

in the quantification of Isradipine in plasma samples by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). This protocol is adapted from a study on Isradipine

pharmacokinetics.[9]
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Start: Plasma Sample Collection

Thaw plasma samples to room temperature

Aliquot 50 µL of plasma

Add 5 µL of Isradipine-d3 internal standard solution (30 ng/mL)

Add 95 µL of methanol for protein precipitation

Vortex the mixture

Centrifuge at 4,600 x g for 5 minutes

Collect the supernatant

Analyze by LC-MS/MS

Quantify Isradipine concentration relative to Isradipine-d3

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for plasma sample preparation using Isradipine-d3 as an internal standard.
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Disclaimer: This document is intended for informational purposes for research and

development professionals. Always refer to the specific Safety Data Sheet (SDS) provided by

the supplier for the most accurate and up-to-date information. All laboratory work should be

conducted by trained personnel in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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